Cas no 308823-90-7 (4-[2-(trifluoromethyl)phenyl]piperidine)

• Product Name: 4-[2-(trifluoromethyl)phenyl]piperidine
• CAS No: 308823-90-7
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• MDL: MFCD05189943
• CID: 1084015
• PubChem ID: 11413558
• Update Time: 2025-05-23

4-[2-(trifluoromethyl)phenyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-(trifluoromethyl)phenyl)piperidine
• 4-[2-(trifluoromethyl)phenyl]Piperidine
• 4-(2-Trifluoromethyl-phenyl)-piperidine
• CHEMBL2021619
• BDBM50379811
• SB36508
• AKOS000209136
• CHEMBL2011554
• F2148-1660
• SCHEMBL613612
• DTXSID90465109
• CS-0450825
• EN300-148269
• 308823-90-7
• DB-068382
• F13629
• MFCD05189943
• 4-[2-(trifluoromethyl)phenyl]piperidine

• MDL： MFCD05189943
• Inchi： 1S/C12H14F3N/c13-12(14,15)11-4-2-1-3-10(11)9-5-7-16-8-6-9/h1-4,9,16H,5-8H2
• InChI Key： KFWQOXAWVPAOKE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1CCNCC1)(F)F

Computed Properties

• Exact Mass: 229.10792
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 269.3±40.0 ºC (760 Torr),
• Flash Point: 116.7±27.3 ºC,
• Solubility: Very slightly soluble (0.85 g/l) (25 º C),
• PSA: 12.03

Additional information on 4-[2-(trifluoromethyl)phenyl]piperidine

4-[2-(Trifluoromethyl)phenyl]Piperidine: A Comprehensive Overview

The compound with CAS No 308823-90-7, commonly referred to as 4-[2-(trifluoromethyl)phenyl]piperidine, has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and features a trifluoromethyl-substituted phenyl group at the 4-position. The unique combination of structural elements in 4-[2-(trifluoromethyl)phenyl]piperidine makes it a versatile molecule with potential applications in drug development, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of 4-[2-(trifluoromethyl)phenyl]piperidine in medicinal chemistry due to its ability to modulate various biological targets. For instance, researchers have explored its role as a potential lead compound for developing novel analgesics and anti-inflammatory agents. The trifluoromethyl group imparts electronic and steric effects that enhance the molecule's binding affinity to specific receptors, making it an attractive candidate for drug design.

In terms of synthesis, 4-[2-(trifluoromethyl)phenyl]piperidine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been optimized to achieve high yields and selectivity. These advancements in synthetic methodology have facilitated the large-scale production of this compound for both academic and industrial purposes.

The structural versatility of 4-[2-(trifluoromethyl)phenyl]piperidine has also led to its exploration in the field of materials science. For example, recent research has demonstrated its potential as a building block for constructing advanced polymers and self-assembled nanostructures. The ability to fine-tune the electronic properties of this compound through substitution patterns opens up new possibilities for its use in electronic devices and sensors.

From an environmental perspective, the ecological impact of 4-[2-(trifluoromethyl)phenyl]piperidine has been a topic of interest. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its long-term environmental fate and toxicity profile.

In conclusion, 4-[2-(trifluoromethyl)phenyl]piperidine (CAS No 308823-90-7) is a multifaceted compound with promising applications across various scientific disciplines. Its unique chemical structure, combined with recent advances in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover new insights into its properties and potential uses, this compound is likely to remain at the forefront of chemical research for years to come.